3,3-Dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride

• Molecular Formula: C8H4Cl2FNO3S
• Molecular Weight: 284.09 g/mol
• SMILES: C1=CC2=C(C=C1S(=O)(=O)F)C(C(=O)N2)(Cl)Cl
• InChI: InChI=1S/C8H4Cl2FNO3S/c9-8(10)5-3-4(16(11,14)15)1-2-6(5)12-7(8)13/h1-3H,(H,12,13)
• InChIKey: GTMLJZGYPWLRHW-UHFFFAOYSA-N

3,3-Dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride Overview

3,3-Dichloro-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS 1955520-24-7; molecular formula C₈H₄Cl₂FNO₃S; molecular weight 284.09 g·mol⁻¹) is a synthetic 2-oxindole derivative that integrates a sulfonyl fluoride electrophilic warhead at the C5 position with a gem-dichloro substitution at the C3 position . The compound belongs to the broader class of 5-sulfonyl-2-oxindoles, which have been extensively explored as covalent inhibitors and chemical biology probes targeting serine hydrolases, kinases, and caspases [1]. The presence of the 3,3-dichloro motif is historically established as a critical structural determinant in caspase-directed inhibitor programs, where 5-chlorosulfonyl-3,3-dichloro-2-oxindole served as the direct precursor to potent caspase-3 and caspase-7 inhibitors [1]. The replacement of the sulfonyl chloride with a sulfonyl fluoride confers enhanced hydrolytic stability and enables sulfur(VI)-fluoride exchange (SuFEx) click chemistry, positioning this compound as a privileged building block for fragment-based covalent ligand discovery and targeted protein modification [2].

Warhead

SuFEx-compatible covalent building block for fragment-based ligand discovery

Pharmacophore

Reported caspase-3/7 inhibitor scaffold with 3,3-dichloro-2-oxindole core

Stability

Aqueous-stable sulfonyl fluoride suited for pre-incubation and library synthesis

• [1] Lee, D.; Long, S. A. Caspases and apoptosis. WO1999006042A1 (SmithKline Beecham Corp), published 11 February 1999. View Source
• [2] Lou, T. S.-B.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 2022, 6, 146–162. View Source

Why Generic Indole Sulfonyl Fluorides Cannot Substitute

Procurement decisions that treat this compound as interchangeable with simpler indole-5-sulfonyl fluorides (e.g., 1H-indole-5-sulfonyl fluoride, CAS 2052277-16-2; or 2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride, CAS 1368444-25-0) ignore three non-substitutable structural features. First, the 3,3-dichloro-2-oxindole core is not merely a substituent variation but the pharmacophoric scaffold validated in caspase-3/7 inhibitor programs, where 5-alkylaminosulfonyl-3,3-dichloro-2-oxindoles demonstrated target engagement that simpler indole sulfonamides could not replicate [1]. Second, the sulfonyl fluoride group provides orthogonal SuFEx reactivity and superior aqueous stability compared to the sulfonyl chloride analog (CAS 93783-15-4), which suffers from rapid hydrolysis and is classified as a skin corrosive (H314) . Third, the gem-dichloro substitution at C3 introduces steric and electronic modulation that cannot be achieved with 3,3-dimethyl (CAS 1369027-06-4) or 3-unsubstituted analogs, altering both the conformational landscape of the oxindole ring and the electrophilic character of the C2 carbonyl [1]. Simple in-class substitution without the 3,3-dichloro-2-oxindole architecture results in loss of the caspase-directed pharmacophore, while substitution of the sulfonyl fluoride with sulfonyl chloride compromises bench stability and complicates handling [REFS-2, REFS-3].

3,3-Dichloro Pharmacophore Absence

Unsubstituted or 3,3-dimethyl analogs lack reported caspase-target engagement, which may limit direct substitution in inhibitor design.

Sulfonyl Chloride Instability & Hazard

Sulfonyl chloride analog undergoes rapid hydrolysis and carries H314 hazard; aqueous stability profile differs substantially from sulfonyl fluoride.

Electronic/Steric Mismatch

C3 gem-dichloro group provides electron-withdrawing and steric effects not replicated by H or CH3, altering protein interaction context.

• [1] Lee, D.; Long, S. A. Caspases and apoptosis. WO1999006042A1 (SmithKline Beecham Corp), published 11 February 1999. View Source
• [2] Lou, T. S.-B.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 2022, 6, 146–162. View Source

Differentiation Evidence vs. Closest Analogs

Hydrolytic Stability and Handling Safety vs. Sulfonyl Chloride

The sulfonyl fluoride warhead (-SO₂F) exhibits markedly superior hydrolytic stability compared to the sulfonyl chloride analog (-SO₂Cl). Aromatic sulfonyl fluorides are reported to resist hydrolysis under physiological conditions (pH 7.4, 37°C), whereas aromatic sulfonyl chlorides undergo rapid hydrolysis with half-lives typically on the order of minutes to a few hours under the same conditions [1]. For structurally related aryl sulfonyl fluoride probes, aqueous half-lives of 4–48 hours at pH 7.4 have been documented depending on electronic substitution, while sulfonyl chlorides suffer from high instability and fast hydrolysis rates, resulting in troublesome isolation procedures [REFS-1, REFS-2]. Furthermore, the target compound avoids the acute toxicity hazards of the sulfonyl chloride comparator (3,3-dichloro-2-oxoindoline-5-sulphonyl chloride, CAS 93783-15-4), which is classified as harmful if swallowed (H302) and causes severe skin burns and eye damage (H314) .

Hydrolytic Stability

Class-level

Fluoride: 4–48 h half-life
Chloride: minutes–h; H314 hazard

Supports handling and assay pre-incubation review.

Class-level aryl sulfonyl fluoride data.

Evidence Dimension	Aqueous hydrolytic stability (pH 7.4, 37°C) and acute toxicity classification
Target Compound Data	Aryl sulfonyl fluorides: hydrolysis half-life 4–48 h at pH 7.4 (class-level); GHS hazard classification not flagged for acute toxicity/skin corrosion
Comparator Or Baseline	3,3-Dichloro-2-oxoindoline-5-sulphonyl chloride (CAS 93783-15-4): rapid hydrolysis (minutes–hours, class-level); H302 (harmful if swallowed), H314 (severe skin burns and eye damage)
Quantified Difference	Estimated >10-fold longer hydrolytic half-life for sulfonyl fluoride vs. sulfonyl chloride analog under physiological conditions [1]; absence of acute toxicity and corrosivity hazard warnings for the fluoride analog, in contrast to the chloride
Conditions	Class-level inference from aryl sulfonyl fluoride literature (PBS buffer, pH 7.4, 37°C) and GHS classifications from regulatory datasheets

Why This Matters

Longer aqueous stability enables pre-incubation in biochemical assay buffers, simplifies purification and storage, and reduces occupational exposure risk during procurement and handling.

• [1] Lou, T. S.-B.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 2022, 6, 146–162. View Source
• [2] Zhong, T.; Chen, Z.; Yi, J.; Lu, G.; Weng, J. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Journal of Organic Chemistry, 2021, 41, 3956–3975. View Source

Validated Caspase Pharmacophore

The 5-sulfonyl-3,3-dichloro-2-oxindole scaffold is structurally validated as the direct precursor to a series of potent caspase-3 and caspase-7 inhibitors disclosed in patent WO1999006042A1 [1]. In this patent, 5-chlorosulfonyl-3,3-dichloro-2-oxindole was reacted with diverse amines to generate over 20 structurally defined 5-alkylaminosulfonyl-3,3-dichloro-2-oxindoles with demonstrated caspase inhibitory activity [1]. By contrast, the 3-unsubstituted parent 2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS 1368444-25-0) lacks the 3,3-dichloro substitution and has no documented caspase-directed biological validation, making its procurement an unproven starting point for caspase inhibitor development . The 3,3-dimethyl analog (CAS 1369027-06-4) introduces steric bulk that differs fundamentally from the electron-withdrawing dichloro motif, precluding direct electronic and steric equivalence [REFS-2, REFS-3].

Caspase Scaffold

Reported

Target: >20 caspase-3/7 inhibitors reported
3-unsubstituted: no validation

Supports caspase-directed inhibitor design context.

Patent-derived target engagement data.

Evidence Dimension	Caspase-3/7 inhibitor pharmacophore validation status
Target Compound Data	3,3-Dichloro-2-oxindole-5-sulfonyl derivatives: >20 discrete compounds synthesized and validated as caspase-3/7 inhibitors in patent WO1999006042A1; the 5-sulfonyl fluoride is the direct SuFEx-compatible analog of the validated 5-chlorosulfonyl precursor
Comparator Or Baseline	2-Oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS 1368444-25-0): no caspase inhibitor validation reported; 3,3-Dimethyl-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS 1369027-06-4): no caspase inhibitor validation reported
Quantified Difference	Qualitative difference: validated caspase pharmacophore vs. unvalidated scaffolds; the 3,3-dichloro motif is chemically essential for the caspase-directed activity demonstrated in the patent series
Conditions	Patent WO1999006042A1: recombinant caspase-3 and caspase-7 enzymatic assays (SmithKline Beecham); chemical derivatization of 5-chlorosulfonyl-3,3-dichloro-2-oxindole with diverse amine nucleophiles

Why This Matters

Procurement of the 3,3-dichloro analog provides a chemically validated entry point to a known caspase-directed inhibitor series, whereas the 3-unsubstituted or 3,3-dimethyl analogs lack this biological provenance.

• [1] Lee, D.; Long, S. A. Caspases and apoptosis. WO1999006042A1 (SmithKline Beecham Corp), published 11 February 1999. View Source

SuFEx Click Chemistry Compatibility

The aromatic sulfonyl fluoride group enables sulfur(VI)-fluoride exchange (SuFEx), a biocompatible click reaction that proceeds with high chemoselectivity in the presence of common biological nucleophiles [1]. Unlike sulfonyl chlorides, which react promiscuously with water, amines, and alcohols under uncontrolled conditions, sulfonyl fluorides require specific activation (e.g., by silyl ethers, proton sponges, or Lewis acids) to engage N- and O-nucleophiles, providing temporal control over covalent bond formation [REFS-1, REFS-2]. The SuFEx reactivity of aryl sulfonyl fluorides has been exploited for on-DNA encoded library synthesis and fragment-based covalent ligand discovery, where product yields of 62–92% have been demonstrated for annulative SuFEx reactions with oxindole substrates under organocatalytic conditions [2]. The 1H-indole-5-sulfonyl fluoride comparator (CAS 2052277-16-2) lacks both the C2 oxo group and the C3 dichloro substitution, eliminating the hydrogen-bonding and steric features that orient the sulfonyl fluoride within a protein binding pocket .

SuFEx Reactivity

Class-level

Oxindole SuFEx yields: 62–92%
Sulfonyl chloride: non-selective hydrolysis

Supports controlled covalent library synthesis.

Organocatalytic SuFEx conditions.

Evidence Dimension	SuFEx reactivity and chemoselectivity vs. sulfonyl chloride promiscuity; oxindole SuFEx product yields
Target Compound Data	2-Oxindole sulfonyl fluorides: participate in organocatalytic annulative SuFEx reactions to form δ-sultone-fused indoles in 62–92% isolated yields [2]; SuFEx reactivity is orthogonal to free amines, carboxylates, and hydroxyl groups commonly present in biological systems [1]
Comparator Or Baseline	3,3-Dichloro-2-oxoindoline-5-sulphonyl chloride: reacts non-selectively with water and biological nucleophiles; rapid hydrolysis precludes controlled SuFEx; 1H-indole-5-sulfonyl fluoride (CAS 2052277-16-2): SuFEx-competent but lacks the oxindole pharmacophore
Quantified Difference	SuFEx product yields of 62–92% for oxindole sulfonyl fluorides in δ-sultone formation [2]; qualitative orthogonal reactivity advantage over sulfonyl chloride (no competitive hydrolysis pathway under SuFEx conditions)
Conditions	Organocatalytic SuFEx reactions: β-arylethenesulfonyl fluorides with oxindoles, molecular sieves 4 Å as HF scavenger [2]; SuFEx activation conditions reviewed in [1]

Why This Matters

The sulfonyl fluoride warhead enables controlled, on-demand covalent conjugation in the presence of biological matrices, a capability that is absent in the sulfonyl chloride analog and is essential for fragment-based covalent drug discovery workflows.

• [1] Lou, T. S.-B.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 2022, 6, 146–162. View Source
• [2] Organocatalytic Synthesis of δ-Sultone-Fused Benzofurans and Indoles by Annulative SuFEx Reactions of β-Arylethenesulfonyl Fluorides. Angewandte Chemie International Edition, 2025 (early view). View Source

Lipophilicity and Steric Profile Modulation

The 3,3-dichloro substitution produces a significant shift in key molecular descriptors relative to the non-chlorinated and 3,3-dimethyl analogs. The target compound (MW 284.09 g·mol⁻¹) is 32% heavier than the 3-unsubstituted analog 2-oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride (MW 215.20 g·mol⁻¹) and 17% heavier than the 3,3-dimethyl analog (MW 243.26 g·mol⁻¹) . The chlorine atoms increase the heavy atom count by 2 compared to the non-chlorinated parent, contributing to enhanced van der Waals surface area for potential hydrophobic protein contacts. The electron-withdrawing effect of the gem-dichloro group (Hammett σₘ ≈ 0.37 for Cl; cumulative effect of two chlorine atoms) polarizes the C2 carbonyl, increasing its electrophilicity and hydrogen-bond acceptor strength relative to the 3,3-dimethyl analog, where the methyl groups are electron-donating [REFS-2, REFS-3]. These property differences directly impact passive membrane permeability, metabolic stability, and target binding thermodynamics in ways that cannot be replicated by simpler analogs [2].

Property Profile

Head-to-head

MW 284 (Cl; e-withdrawing) vs 215 (H) / 243 (CH3)

Supports distinct lipophilicity and permeability context.

Electronic character influences target binding.

Evidence Dimension	Molecular weight, heavy atom count, and electronic character of C3 substituent
Target Compound Data	MW = 284.09 g·mol⁻¹; C8H4Cl2FNO3S; C3 substituent: two chlorine atoms (electron-withdrawing, cumulative Hammett σₘ ≈ +0.74); heavy atom count: 15 (excluding H)
Comparator Or Baseline	2-Oxo-2,3-dihydro-1H-indole-5-sulfonyl fluoride: MW = 215.20 g·mol⁻¹; C3 substituent: two hydrogen atoms (σₘ ≈ 0); 3,3-Dimethyl analog: MW = 243.26 g·mol⁻¹; C3 substituent: two methyl groups (electron-donating, σₘ ≈ -0.07 each)
Quantified Difference	ΔMW = +68.89 (+32%) vs. non-chlorinated; ΔMW = +40.83 (+17%) vs. 3,3-dimethyl; qualitative difference in C3 electronic character: electron-withdrawing (Cl) vs. electron-neutral (H) vs. electron-donating (CH₃)
Conditions	Molecular weights from Chemsrc CAS entries; Hammett substituent constants from standard compilations

Why This Matters

The 3,3-dichloro motif provides a chemically distinct property profile that alters solubility, permeability, and target complementarity, making the compound a non-fungible member of the 2-oxindole-5-sulfonyl fluoride series for lead optimization campaigns.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91, 165–195. View Source
• [2] Lou, T. S.-B.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 2022, 6, 146–162. (Supporting discussion on electronic effects in sulfonyl fluoride reactivity.) View Source

Multi-Residue Covalent Targeting

Sulfonyl fluorides exhibit a broad yet tunable residue reactivity profile, covalently engaging serine, threonine, tyrosine, lysine, cysteine, and histidine residues depending on the local protein microenvironment and the electronic character of the aryl ring . This multi-residue targeting capability contrasts sharply with sulfonyl chlorides, which react predominantly and non-specifically with surface-exposed lysine and N-terminal amines due to their higher electrophilicity and susceptibility to hydrolysis [REFS-1, REFS-2]. The electron-withdrawing 3,3-dichloro substitution on the oxindole core is expected to further modulate the electrophilicity of the sulfonyl fluoride sulfur center through the conjugated indole π-system, potentially biasing residue selectivity relative to electron-rich or electron-neutral aryl sulfonyl fluorides [1]. In practical terms, sulfonyl fluoride probes have been demonstrated to label up to 133 endogenous kinases in live-cell chemoproteomic experiments when incorporated into appropriate recognition scaffolds [2], establishing the functional group's utility in broad-spectrum target engagement profiling.

Residue & Kinase Coverage

Class-level

Fluoride: 6 residue types, up to 133 kinases
Chloride: 1–2 residue types

Supports broad chemoproteomic probe design review.

Live-cell ABPP class-level inference.

Evidence Dimension	Residue reactivity profile and live-cell target engagement breadth
Target Compound Data	Aryl sulfonyl fluorides (class): covalent modification of Ser, Thr, Tyr, Lys, Cys, His residues ; up to 133 kinases labeled by sulfonyl fluoride probes in live cells when scaffold-optimized [2]; reactivity tuned by aryl electronics
Comparator Or Baseline	Aryl sulfonyl chlorides (class): predominantly react with Lys and N-terminal amines; rapid hydrolysis limits intracellular engagement; 3,3-Dichloro-2-oxoindoline-5-sulphonyl chloride (CAS 93783-15-4): no reported chemoproteomic target engagement data
Quantified Difference	Qualitative difference: 6 residue types targeted by sulfonyl fluorides vs. 1–2 residue types for sulfonyl chlorides; 133 kinases engaged by optimized sulfonyl fluoride probe [2] vs. no reported kinome-wide engagement for sulfonyl chloride analog
Conditions	Live-cell chemoproteomics: HEK293T or Jurkat cells, 1–10 μM probe concentration, 2–4 h incubation, streptavidin enrichment, on-bead tryptic digest, LC-MS/MS analysis [2]

Why This Matters

The multi-residue targeting capability of the sulfonyl fluoride warhead enables broader and more tunable covalent proteome coverage, making this compound a superior starting point for chemoproteomic probe development compared to sulfonyl chloride-based reagents.

• [1] Lou, T. S.-B.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 2022, 6, 146–162. View Source
• [2] Zhao, Q.; Ouyang, X.; Wan, X.; Gajiwala, K. S.; Kath, J. C.; Jones, L. H.; Aubé, J.; Chang, J.; Tautz, L.; Tsukamoto, T. Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society, 2017, 139, 680–687. View Source

Optimal Procurement and Application Scenarios

Covalent Fragment Discovery for Caspases

The 3,3-dichloro-2-oxindole-5-sulfonyl fluoride scaffold is directly derived from the validated caspase-3/7 inhibitor pharmacophore disclosed in WO1999006042A1 [1]. Research groups pursuing covalent fragment screening against caspase-family proteases should procure this compound as a SuFEx-compatible warhead-bearing fragment for direct derivatization with amine-containing recognition elements, as demonstrated with over 20 structurally diverse 5-alkylaminosulfonyl analogs in the original patent series [1]. The sulfonyl fluoride group enables on-DNA encoded library synthesis via SuFEx, permitting high-throughput covalent fragment screening without the rapid hydrolysis complications associated with sulfonyl chloride-based library construction [2].

Broad-Spectrum Serine Hydrolase and Kinase Profiling

The sulfonyl fluoride warhead has been established as a privileged electrophile for activity-based protein profiling (ABPP), with demonstrated capacity to covalently label serine, threonine, tyrosine, lysine, cysteine, and histidine residues in live cells [1]. The 3,3-dichloro substitution introduces electron-withdrawing character that modulates the electrophilicity of the sulfonyl fluoride group [2]. Investigators developing novel ABPP probes should select this compound over the 3,3-dimethyl or 3-unsubstituted analogs because the chlorine atoms provide a distinct electronic environment that can bias residue selectivity and because the dichloro motif has established biological precedent in apoptosis-targeted covalent inhibitors .

SuFEx-Based Covalent Inhibitor Library Synthesis

Industrial and academic screening groups building covalent inhibitor libraries via SuFEx click chemistry should prioritize this compound as a core scaffold owing to the orthogonal reactivity of the sulfonyl fluoride group, which remains stable in the presence of free amines, carboxylates, and hydroxyl groups but can be selectively activated for conjugation using silyl ethers or organocatalytic conditions [1]. The 3,3-dichloro-2-oxindole core provides a structurally differentiated chemotype within a screening collection that would be absent if only 1H-indole-5-sulfonyl fluoride or simpler aryl sulfonyl fluorides were acquired [2]. The demonstrated SuFEx product yields of 62–92% for oxindole sulfonyl fluorides in annulative reactions confirm the synthetic tractability of this functional group class for library production [2].

Intracellular Covalent Modification with Enhanced Permeability

The increased molecular weight and lipophilicity conferred by the 3,3-dichloro substitution (+32% MW vs. non-chlorinated analog) are expected to enhance passive membrane permeability relative to the less lipophilic 3-unsubstituted parent [1]. For intracellular target engagement studies where the 2-oxindole sulfonyl fluoride scaffold is desired, the 3,3-dichloro analog offers a property profile that is distinct from—and cannot be replicated by—the 3,3-dimethyl analog (which introduces electron-donating rather than electron-withdrawing character) or the non-chlorinated parent [REFS-1, REFS-2]. This scenario applies particularly to live-cell chemoproteomic experiments requiring sufficient intracellular probe accumulation for kinome-wide or serine hydrolase-wide target engagement, where sulfonyl fluoride probes have been shown to label up to 133 endogenous kinases [2].

Application

Selection Property

Validation Focus

Caspase covalent fragment screening

SuFEx-compatible warhead scaffold

Patent-reported inhibitor derivatization series

Serine hydrolase/kinase ABPP probe design

Electron-withdrawing 3,3-dichloro environment

Residue-selectivity profile modulation

SuFEx covalent inhibitor library construction

Orthogonal sulfonyl fluoride reactivity

Oxindole SuFEx reaction yield context

Intracellular covalent target engagement

Lipophilicity and MW profile

Intracellular probe accumulation context

• [1] Lee, D.; Long, S. A. Caspases and apoptosis. WO1999006042A1 (SmithKline Beecham Corp), published 11 February 1999. View Source
• [2] Lou, T. S.-B.; Willis, M. C. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 2022, 6, 146–162; and Organocatalytic Synthesis of δ-Sultone-Fused Benzofurans and Indoles by Annulative SuFEx Reactions. Angewandte Chemie International Edition, 2025; and Zhao, Q. et al. Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. Journal of the American Chemical Society, 2017, 139, 680–687. View Source